Cas no 32830-01-6 (4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one)

• Product Name: 4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one
• CAS No: 32830-01-6
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 917322
• PubChem ID: 13245507
• Update Time: 2025-11-01

4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one
• 4-amino-1-(7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl)pyrimidin-2-one
• 2',5'-Anhydroarabinosylcytosine
• AC1L8WJW
• NSC340843
• 32830-01-6
• 4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]pyrimidin-2-one
• EN300-6744223
• 4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-1,2-dihydropyrimidin-2-one

• Inchi： 1S/C9H11N3O4/c10-5-1-2-12(9(14)11-5)8-7-6(13)4(16-8)3-15-7/h1-2,4,6-8,13H,3H2,(H2,10,11,14)/t4-,6-,7+,8-/m1/s1
• InChI Key： KFZNTIYBDGWGGU-CCXZUQQUSA-N
• SMILES： O1[C@H]([C@@H]2[C@@H]([C@H]1CO2)O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 225.07503
• Monoisotopic Mass: 225.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 97.38
• LogP: -0.93620